Cas no 566198-37-6 (3-(6-Carboxypyridin-2-yl)benzaldehyde)

3-(6-Carboxypyridin-2-yl)benzaldehyde structure
566198-37-6 structure
Product Name:3-(6-Carboxypyridin-2-yl)benzaldehyde
CAS No:566198-37-6
MF:C13H9NO3
MW:227.215463399887
MDL:MFCD18316837
CID:945675
PubChem ID:12028314
Update Time:2025-04-19

3-(6-Carboxypyridin-2-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-(6-Carboxypyridin-2-yl)benzaldehyde
    • 6-(3-formylphenyl)pyridine-2-carboxylic acid
    • 3-(6-CARBOXY(PYRIDIN-2-YL))BENZALDEHYDE
    • MDL: MFCD18316837
    • Inchi: 1S/C13H9NO3/c15-8-9-3-1-4-10(7-9)11-5-2-6-12(14-11)13(16)17/h1-8H,(H,16,17)
    • InChI Key: LTFYKXWXQGLZFN-UHFFFAOYSA-N
    • SMILES: OC(C1=CC=CC(C2C=CC=C(C=O)C=2)=N1)=O

Computed Properties

  • Exact Mass: 227.05800
  • Monoisotopic Mass: 227.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 67.3Ų

Experimental Properties

  • PSA: 67.26000
  • LogP: 2.25930

3-(6-Carboxypyridin-2-yl)benzaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB323283-5 g
6-(3-Formylphenyl)picolinic acid, 95%; .
566198-37-6 95%
5g
€1159.00 2023-04-26
abcr
AB323283-5g
6-(3-Formylphenyl)picolinic acid, 95%; .
566198-37-6 95%
5g
€1159.00 2025-04-17

3-(6-Carboxypyridin-2-yl)benzaldehyde Related Literature

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.